Cas no 1003709-86-1 (2,5-Bis(trifluoromethoxy)benzoic acid)
1003709-86-1 structure
Product Name:2,5-Bis(trifluoromethoxy)benzoic acid
CAS No:1003709-86-1
MF:C9H4F6O4
MW:290.116084098816
CID:2133931
Update Time:2023-08-03
2,5-Bis(trifluoromethoxy)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,5-Bis(trifluoromethoxy)benzoic acid
- PubChem4990
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- Inchi: 1S/C9H4F6O4/c10-8(11,12)18-4-1-2-6(19-9(13,14)15)5(3-4)7(16)17/h1-3H,(H,16,17)
- InChI Key: LJLZKVYNUPIIAO-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1C(=O)O)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 326
- XLogP3: 3.7
- Topological Polar Surface Area: 55.8
2,5-Bis(trifluoromethoxy)benzoic acid Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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